Cas no 1806401-87-5 (1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one
• CAS No: 1806401-87-5
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4978554
• Update Time: 2025-06-13

1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO/c1-3-8-4-5-9(6-10(8)12)11(14)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： LSIOOFBUVKWAHC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(C)Cl)=O)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one

Comprehensive Overview of 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1806401-87-5)

1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1806401-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-ethylphenyl and chloropropanone functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The molecular structure of 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one features a propanone backbone substituted with a chlorine atom and a brominated ethylphenyl ring. This configuration enables selective modifications, making it valuable for designing novel compounds in drug discovery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and sustainable agrochemicals.

In the context of current trends, CAS No. 1806401-87-5 is frequently searched alongside terms like "high-purity chemical intermediates" and "custom synthesis for pharmaceuticals." The compound’s relevance is further amplified by the rise of green chemistry initiatives, where researchers seek eco-friendly synthetic routes. Its stability under controlled conditions and compatibility with catalytic processes make it a candidate for sustainable manufacturing.

From a technical perspective, 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one exhibits a melting point range of 80–85°C and a molecular weight of 275.58 g/mol. These properties are critical for quality control in industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring compliance with regulatory standards for research and commercial use.

The compound’s applications extend to material science, where its aromatic and halogenated components contribute to the development of advanced polymers. Innovations in OLED materials and conductive coatings have spurred interest in derivatives of CAS No. 1806401-87-5, particularly in electronics and renewable energy sectors.

Safety and handling protocols for 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its storage recommendations include protection from moisture and light to maintain stability.

In summary, 1-(3-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1806401-87-5) represents a versatile building block in modern chemistry. Its integration into drug development, agrochemical innovation, and advanced materials underscores its multidisciplinary importance. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.